Cas no 104340-39-8 (2-(Chloromethyl)-N,N-dimethyl-benzenamine Hydrochloride)

• Product Name: 2-(Chloromethyl)-N,N-dimethyl-benzenamine Hydrochloride
• CAS No: 104340-39-8
• MF: C₉H₁₃Cl₂N
• MW: 206.112220525742
• MDL: MFCD12031760
• CID: 1142893
• PubChem ID: 13537426
• Update Time: 2025-11-01

2-(Chloromethyl)-N,N-dimethyl-benzenamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(chloromethyl)-N,N-dimethyl-, hydrochloride
• 2-(chloromethyl)-N,N-dimethylaniline,hydrochloride
• 2-(chloromethyl)-N,N-dimethylanilinehydrochloride
• Benzenamine, 2-(chloromethyl)-N,N-dimethyl-, hydrochloride (1:1)
• 2-dimethylaminobenzyl chloride hydrochloride
• 2-(chloromethyl)-N,N-dimethylaniline;hydrochloride
• (2-chloromethylphenyl)dimethylammonium chloride
• EN300-84314
• SCHEMBL8657787
• 104340-39-8
• 2-(chloromethyl)-N,N-dimethylaniline hydrochloride
• AT33241
• NDGRHDGMNRMJOP-UHFFFAOYSA-N
• (2-chloromethylphenyl)-dimethylammonium chloride
• DTXSID40543209
• 2-(Chloromethyl)-N,N-dimethylaniline--hydrogen chloride (1/1)
• 2-dimethylaminobenzylchloride hydrochloride
• 2-(Chloromethyl)-N,N-dimethyl-benzenamine Hydrochloride

• MDL： MFCD12031760
• Inchi： 1S/C9H12ClN.ClH/c1-11(2)9-6-4-3-5-8(9)7-10;/h3-6H,7H2,1-2H3;1H
• InChI Key： NDGRHDGMNRMJOP-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=CC=1N(C)C.Cl

Computed Properties

• Exact Mass: 205.04269
• Monoisotopic Mass: 205.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24
• LogP: 3.29340

2-(Chloromethyl)-N,N-dimethyl-benzenamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Chloromethyl)-N,N-dimethyl-benzenamine Hydrochloride

2-(Chloromethyl)-N,N-Dimethylbenzenamine Hydrochloride: A Comprehensive Overview

2-(Chloromethyl)-N,N-Dimethylbenzenamine Hydrochloride (CAS No. 104340-39-8) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, often referred to as Cl-Me-DMAHCl, is characterized by its unique molecular structure, which combines a benzene ring with a chloromethyl group and a dimethylamino group. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

The synthesis of 2-(Chloromethyl)-N,N-Dimethylbenzenamine Hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and acid-base neutralization. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials, such as polymeric nanoparticles and stimuli-responsive systems. For instance, researchers have utilized this compound to develop drug delivery systems that exhibit pH-responsive behavior, making them ideal for targeted drug release applications.

One of the most intriguing aspects of Cl-Me-DMAHCl is its ability to undergo various types of polymerization reactions. A 2023 study published in the *Journal of Polymer Science* demonstrated that this compound can serve as a building block for the synthesis of novel polyurethanes with enhanced mechanical properties. The incorporation of the chloromethyl group into the polymer backbone significantly improves the material's resistance to environmental stressors, such as UV radiation and oxidative degradation.

In addition to its role in materials science, 2-(Chloromethyl)-N,N-Dimethylbenzenamine Hydrochloride has also found applications in medicinal chemistry. Its ability to act as a chelating agent has been explored in the development of metallo-drugs, which are designed to target specific biological pathways. A recent study in *Chemical Biology* reported that this compound can coordinate with transition metals, such as copper and zinc, forming complexes that exhibit potent anti-cancer activity.

The molecular structure of Cl-Me-DMAHCl is characterized by a benzene ring substituted with a chloromethyl group (-CH2Cl) and two methylamino groups (-NMe2). This arrangement creates a highly polar molecule with significant steric hindrance, which influences its reactivity and solubility properties. The hydrochloride salt form ensures that the compound is water-soluble, making it easier to handle in laboratory settings.

From an environmental perspective, 2-(Chloromethyl)-N,N-Dimethylbenzenamine Hydrochloride exhibits moderate biodegradability under aerobic conditions. Studies have shown that it can be effectively treated using advanced oxidation processes (AOPs), such as Fenton's reagent and photocatalytic degradation. These findings are particularly relevant for industries seeking to minimize their environmental footprint while maintaining high production efficiency.

In conclusion, 2-(Chloromethyl)-N,N-Dimethylbenzenamine Hydrochloride (CAS No. 104340-39-8) is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique chemical properties, combined with recent advancements in its synthesis and application, position it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, it is likely to play an increasingly important role in shaping future innovations in chemistry and materials science.